Cas no 169452-20-4 (1-(3-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: 1-(3-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 169452-20-4
• MF: C₁₁H₁₇Cl₂FN₂
• MW: 267.170484304428
• CID: 905161
• PubChem ID: 53422103
• Update Time: 2025-09-25

1-(3-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride
• 1-(3-fluoro-benzyl)-pyrrolidin-3-ylamine dihydrochloride
• 1-[(3-fluorophenyl)methyl]pyrrolidin-3-amine,dihydrochloride
• 1-(3-fluorobenzyl)pyrrolidin-3-ylamine dihydrochloride
• CTK8E0809
• KB-213862
• (S)-1-(3-Fluorobenzyl)pyrrolidin-3-amine,dihydrochloride
• (S)-1-(3-Fluorobenzyl)pyrrolidin-3-amine,2HCl
• 1-(3-fluorobenzyl)pyrrolidin-3-ylamine 2HCl
• DTXSID60697955
• 1-(3-Fluorobenzyl)pyrrolidin-3-aminedihydrochloride
• 1-[(3-Fluorophenyl)methyl]pyrrolidin-3-amine--hydrogen chloride (1/2)
• 169452-20-4
• 1-[(3-fluorophenyl)methyl]pyrrolidin-3-amine;dihydrochloride

• MDL： MFCD17010246
• Inchi： 1S/C11H15FN2.2ClH/c12-10-3-1-2-9(6-10)7-14-5-4-11(13)8-14;;/h1-3,6,11H,4-5,7-8,13H2;2*1H
• InChI Key： VVEMQTUYEIOTKR-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=CC=CC(=C1)CN1CCC(C1)N

Computed Properties

• Exact Mass: 266.07500
• Monoisotopic Mass: 266.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• PSA: 29.26000
• LogP: 3.60090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines